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Introduction

Sodium metaborate (NaBO:) is a versatile inorganic compound that has garnered significant
interest in the field of enhanced oil recovery (EOR). Its application, primarily in alkaline and
alkaline-surfactant-polymer (ASP) flooding, stems from its ability to favorably alter reservoir
conditions to mobilize residual oil. This document provides detailed application notes,
experimental protocols, and a summary of quantitative data related to the use of sodium
metaborate in EOR, intended for researchers and scientists in the energy sector.

Sodium metaborate's primary role in EOR is as an alkaline agent. When injected into an oil
reservoir, it increases the pH of the formation water. This high pH environment triggers a series
of beneficial chemical reactions. One of the key mechanisms is the in-situ saponification of
acidic components naturally present in crude oil. This reaction generates surfactants at the oil-
water interface, leading to a significant reduction in interfacial tension (IFT), which is a critical
factor in mobilizing trapped oil.[1][2]

Furthermore, the alteration of rock wettability from oil-wet to water-wet is another crucial
mechanism facilitated by sodium metaborate.[3] This change in wettability allows the injected
water to more effectively displace oil from the rock surfaces. Sodium metaborate also acts as
an excellent pH buffer, maintaining a stable alkaline environment conducive to the performance
of other EOR chemicals like surfactants and polymers.[3] It is particularly suitable for reservoirs
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containing minerals like gypsum, where it shows better compatibility compared to other alkalis
such as sodium carbonate or sodium hydroxide.

Mechanisms of Action

The efficacy of sodium metaborate in enhanced oil recovery is attributed to several key
mechanisms that work synergistically to improve oil displacement and sweep efficiency.

In-situ Saponification and Interfacial Tension Reduction

Crude oils with a significant acid number contain naphthenic acids. In the alkaline environment
created by sodium metaborate, these acids are neutralized in a saponification reaction, forming
sodium naphthenate, which is a surfactant.

R-COOH (Naphthenic Acid) + NaBOz + H20 - R-COONa (Sodium Naphthenate) + HsBOs

This newly formed surfactant accumulates at the oil-water interface, drastically lowering the
interfacial tension. The reduction in IFT weakens the capillary forces that trap oil droplets within
the pore spaces of the reservoir rock, allowing them to be mobilized and displaced by the
injected fluid.

Caption: In-situ saponification process leading to IFT reduction.

Wettability Alteration

Many carbonate and some sandstone reservoirs are initially oil-wet, meaning the rock surface
has a higher affinity for oil than for water. This condition hinders the displacement of oil by
waterflooding. The alkaline solution of sodium metaborate can alter the rock surface charge,
causing the desorption of polar organic compounds from the crude oil that are adsorbed onto
the rock. This process shifts the wettability towards a more water-wet state. In a water-wet
system, a continuous water film can form on the rock surface, allowing water to spontaneously
imbibe into the smaller pores and displace the oil more effectively.[3]

Caption: Wettability alteration from oil-wet to water-wet.

Data Presentation
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The following tables summarize quantitative data from laboratory studies on the application of
sodium metaborate in EOR.

Table 1: Effect of Sodium Metaborate on Oil Recovery in Carbonate Reservoirs[4]

L . Alkali Conc. Surfactant Oil Recovery
Test # Injection Fluid
(wt%) Conc. (wt%) (% OOIP)
1 Synthetic Brine 0.0 0.0 11.1
Sodium
2 0.6 0.0 20.1
Metaborate
Sodium
3 Metaborate + 0.6 0.8 44.2
Surfactant

OOIP: Original Oil in Place

Table 2: Core Flooding Results for Different ASP Injection Strategies[4]

L . Polymer Tertiary Oil
Injection Alkali Conc. Surfactant
Run # Conc. Recovery
Strategy (wt%) Conc. (wt%)
(ppm) (% OOIP)
Alkali-
1 Surfactant 0.6 0.8 0 12.8
(AS)
Alkali-
Surfactant-
2 0.6 0.8 2000 24.7
Polymer
(ASP)

Experimental Protocols

A systematic laboratory workflow is essential to evaluate the potential of sodium metaborate for
a specific reservaoir.
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Caption: General workflow for chemical EOR evaluation.
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Protocol 1: Core Flooding Experiment for Alkaline-
Surfactant-Polymer (ASP) Flooding

This protocol outlines the general steps for conducting a core flooding experiment to evaluate
the performance of an ASP formulation containing sodium metaborate.

1. Materials and Equipment:

o Core holder assembly

o High-pressure pumps for fluid injection

e Pressure transducers

e Fraction collector

o Core plugs from the target reservoir or representative outcrop cores
e Crude oil from the target reservoir

e Synthetic brine matching the formation water composition
e Sodium metaborate, surfactant, and polymer of choice

» Viscometer, densitometer, and interfacial tensiometer

2. Core Preparation:

» Clean the core plugs using appropriate solvents (e.g., toluene, methanol) to remove any
residual hydrocarbons and salts.

» Dry the cores in an oven at a specified temperature until a constant weight is achieved.
e Measure the dry weight, dimensions, and calculate the bulk volume.

o Saturate the cores with synthetic brine under vacuum to determine the pore volume and
porosity.
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Measure the absolute permeability to brine.
. Initial Oil Saturation:

Inject crude oil into the brine-saturated core at a high flow rate to displace the brine and
establish the initial oil saturation (Soi) and connate water saturation (Swc).

Age the core with the crude oil at reservoir temperature for a period of several weeks to
allow for wettability restoration.

. Waterflooding (Secondary Recovery):

Inject synthetic brine into the oil-saturated core at a constant rate until no more oil is
produced. This establishes the residual oil saturation after waterflooding (Sorw).

Monitor the pressure drop across the core and the volume of oil and water produced.
. ASP Flooding (Tertiary Recovery):

Prepare the ASP slug by dissolving the desired concentrations of sodium metaborate,
surfactant, and polymer in the injection brine.

Inject a predetermined pore volume (PV) of the ASP slug into the core at a constant injection
rate.

Follow the ASP slug with a polymer drive (polymer solution without alkali and surfactant) to
provide mobility control.

Finally, inject chase brine until no further oil is produced.

Continuously monitor the pressure drop and collect the effluent in the fraction collector for
analysis of oil and water volumes, as well as chemical concentrations.

. Data Analysis:

Calculate the oil recovery factor at each stage of the experiment (waterflooding and ASP
flooding).
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e Analyze the pressure drop data to evaluate the mobility control of the injected fluids.

» Determine the retention of the injected chemicals by analyzing their concentrations in the
effluent.

Conclusion

Sodium metaborate presents a viable and effective alkaline agent for enhanced oil recovery,
particularly in ASP flooding applications. Its ability to generate surfactants in-situ, alter rock
wettability, and act as a robust pH buffer contributes to significant improvements in oil recovery
from mature reservoirs. The provided data and protocols offer a foundational framework for
researchers and scientists to further explore and optimize the application of sodium metaborate
in specific reservoir contexts. Careful laboratory evaluation following systematic workflows is
crucial for the successful design and implementation of sodium metaborate-based EOR
projects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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